Cas no 5308-51-0 (1-bromobutane-2,3-dione)

• Product Name: 1-bromobutane-2,3-dione
• CAS No: 5308-51-0
• MF: C₄H₅BrO₂
• MW: 164.985300779343
• MDL: MFCD11878583
• CID: 820251
• PubChem ID: 10953880
• Update Time: 2025-10-25

1-bromobutane-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 2,3-Butanedione, 1-bromo-
• 1-Bromo-2,3-butanedione
• 1-Bromobutane-2,3-dione
• Bromobiacetyl
• CS-0199660
• PB42987
• MFCD11878583
• 1-Bromobutane-2 pound not3-dione
• DTXSID70449548
• 5308-51-0
• 2,3-Butanedione, 1-bromo-
• EN300-53897
• AKOS015920084
• SCHEMBL800179
• SY025596
• HOJZUQSKSVMXON-UHFFFAOYSA-N
• 1-bromobutane-2,3-dione

• MDL： MFCD11878583
• Inchi： 1S/C4H5BrO2/c1-3(6)4(7)2-5/h2H2,1H3
• InChI Key： HOJZUQSKSVMXON-UHFFFAOYSA-N
• SMILES： BrCC(C(C)=O)=O

Computed Properties

• Exact Mass: 163.94700
• Monoisotopic Mass: 163.94729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 97.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.617
• Boiling Point: 148 ºC
• Flash Point: 65 ºC
• Refractive Index: 1.46
• PSA: 34.14000
• LogP: 0.53940

1-bromobutane-2,3-dione Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store long-term at 2-8°C

Additional information on 1-bromobutane-2,3-dione

Comprehensive Overview of 1-Bromobutane-2,3-dione (CAS No. 5308-51-0): Properties, Applications, and Innovations

1-Bromobutane-2,3-dione (CAS No. 5308-51-0) is an organic compound with significant relevance in synthetic chemistry and industrial applications. Known for its unique molecular structure featuring a bromine substituent and dual ketone functional groups, this compound has garnered attention for its versatility in organic synthesis. Researchers and industries frequently search for terms like "1-Bromobutane-2,3-dione synthesis", "CAS 5308-51-0 applications", and "brominated diketone uses", reflecting its growing demand in specialized chemical processes.

The compound's molecular formula, C₄H₅BrO₂, highlights its reactive potential, particularly in cross-coupling reactions and pharmaceutical intermediates. Recent trends in green chemistry have spurred interest in optimizing its synthesis to reduce environmental impact, aligning with searches for "sustainable brominated compound production". Its role in synthesizing flavoring agents and agrochemicals further underscores its industrial importance.

From a structural perspective, 1-Bromobutane-2,3-dione exhibits notable stability under controlled conditions, making it a preferred reagent for high-precision organic transformations. Analytical techniques like NMR spectroscopy and mass spectrometry are commonly employed to verify its purity, a topic frequently queried as "CAS 5308-51-0 characterization methods". Innovations in catalytic systems have also enhanced its utility in asymmetric synthesis, addressing the demand for "chiral building blocks" in drug development.

In material science, this compound contributes to the development of advanced polymers and coating materials, with researchers exploring its photochemical properties for niche applications. The rise of bio-based chemicals has further propelled studies into its compatibility with renewable feedstocks, a hotspot in current scientific discourse. Safety protocols for handling brominated organic compounds remain a critical focus, with detailed guidelines available for laboratory and industrial settings.

Looking ahead, 1-Bromobutane-2,3-dione continues to inspire research into its unexplored potentials, such as its role in energy storage systems and nanomaterial functionalization. As synthetic methodologies evolve, this compound is poised to remain a cornerstone in both academic and industrial chemistry, answering the call for "efficient and scalable chemical solutions" in a rapidly advancing field.